Cas no 90422-08-5 (1,3-Benzenediol, 2-methyl-, dibenzoate)

• Product Name: 1,3-Benzenediol, 2-methyl-, dibenzoate
• CAS No: 90422-08-5
• MF: C₂₁H₂₀O₆
• MW: 368.379906654358
• CID: 749870
• PubChem ID: 67494346
• Update Time: 2025-04-19

1,3-Benzenediol, 2-methyl-, dibenzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 2-methyl-, dibenzoate
• benzoic acid,2-methylbenzene-1,3-diol
• SCHEMBL2679685
• 90422-08-5
• DTXSID80737382
• Benzoic acid--2-methylbenzene-1,3-diol (2/1)

• Inchi： 1S/C7H8O2.2C7H6O2/c1-5-6(8)3-2-4-7(5)9;2*8-7(9)6-4-2-1-3-5-6/h2-4,8-9H,1H3;2*1-5H,(H,8,9)
• InChI Key： MJWSAXNYEHOEHE-UHFFFAOYSA-N
• SMILES： OC1C=CC=C(C=1C)O.OC(C1C=CC=CC=1)=O.OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 368.12598835g/mol
• Monoisotopic Mass: 368.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų